N-(3-chloro-4-fluorophenyl)-2-{4-[(isopropylamino)sulfonyl]phenoxy}acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[4-(propan-2-ylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C17H18ClFN2O4S/c1-11(2)21-26(23,24)14-6-4-13(5-7-14)25-10-17(22)20-12-3-8-16(19)15(18)9-12/h3-9,11,21H,10H2,1-2H3,(H,20,22)
• InChI Key: CSTKTTHVIFVTGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C17H18ClFN2O4S
• Molecular Weight: 400.9 g/mol

Description

The compound “N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine” is similar to the one you’re asking about. It’s a solid substance stored at room temperature in an inert atmosphere.

Synthesis Analysis

An improved three-step process for the synthesis of gefitinib from readily available starting material is discussed in a protocol. The protocol is based on the synthesis, isolation, characterization of novel intermediates, and their application in the alkylation step for the synthesis of gefitinib.

Physical And Chemical Properties Analysis

The compound “N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine” has a molecular weight of 318.74.

Mechanism of Action

A compound called “DW-8” from a novel series of 4-anilinoquinazoline analogues was evaluated for anticancer efficacy in human breast cancer (BT-20) and human colorectal cancer (CRC) cell lines (HCT116, HT29, and SW620). DW-8 induced apoptosis by producing cell cycle arrest at the G2 phase, activating the intrinsic apoptotic pathway, causing nuclear fragmentation, and increasing the levels of reactive oxygen species (ROS).

Safety and Hazards

The compound “N4-(3-Chloro-4-fluorophenyl)-7-methoxyquinazoline-4,6-diamine” has some safety information available. The safety pictograms indicate that it’s harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

A compound called “DW-8” from a novel series of 4-anilinoquinazoline analogues showed promising results in treating colorectal cancer. This suggests that similar compounds could be developed for cancer treatment.